Cas no 587871-26-9 (KU-55933)

• Product Name: KU-55933
• CAS No: 587871-26-9
• MF: C₂₁H₁₇NO₃S₂
• MW: 395.494582891464
• MDL: MFCD08276985
• CID: 68437
• PubChem ID: 329825484
• Update Time: 2025-04-18

KU-55933 Chemical and Physical Properties

Names and Identifiers

• 2-Morpholin-4-yl-6-thianthren-1-ylpyran-4-one
• KU-55933 (ATM Kinase Inhibitor)
• 2-Morpholino-6-(thianthren-1-yl)-4H-pyran-4-one
• KU 55933
• Ku-55933
• KU-55933 (KU 55933, KU55933)
• Name: KU-55933
• 2-Morpholin-4-yl-6-thianthren-1-yl-pyran-4-one
• 2-Thianthren-1-yl-6-morpholin-4-yl-pyran-4-one
• ATM Kinase Inhibitor
• 2-(4-Morpholinyl)-6-(1-thianthrenyl)-4H-Pyran-4-one
• 2-(Morpholin-4-yl)-6-(thianthren-1-yl)-4H-pyran-4-one
• KU55933
• O549494L5D
• 2-morpholino-6-thianthren-1-yl-pyran-4-one
• 4H-Pyran-4-one, 2-(4-morpholinyl)-6-(1-thianthrenyl)-
• PubChem22474
• GTPL5928
• 2-Thian
• 2-Thianthren-1-yl-6-(morpholin-4-yl)-4H-pyran-4-one
• CHEBI:91372
• HMS3244O08
• BCP9000822
• F17387
• ATM Kinase
• CS-0146
• NCGC00263190-02
• UNII-O549494L5D
• HMS3265M15
• BK43330
• HMS3229A06
• HMS3244P07
• 587871-26-9
• BCP01834
• AKOS024457675
• XRKYMMUGXMWDAO-UHFFFAOYSA-N
• CCG-206889
• HMS3677P10
• HMS3413P10
• 2-(Methylsulfinyl)phenylboronicacid
• HMS3244O07
• HMS3654E19
• FT-0707807
• KU-55933, >=98% (HPLC)
• KU-0064
• AMY42294
• BRD-K25311561-001-01-6
• s1092
• BDBM50208517
• NSC-787962
• SB19275
• BCPP000192
• HMS3265N16
• NSC787962
• NCGC00263190-14
• KU-55933?
• CHEMBL222102
• HMS3265M16
• HMS3743E03
• AS-19381
• YSCH0305
• SW219818-1
• A20592
• HY-12016
• CU-00000000010-1
• MFCD08276985
• KU-55933,KU55933
• J-510125
• KU-55933 [MI]
• EX-A074
• NCGC00263190-13
• SCHEMBL1984941
• KU55933 (ATM Kinase Inhibitor)
• UF8
• Q27074594
• HMS3265N15
• DTXSID40207516
• AC-23170
• GLXC-04279
• SDCCGSBI-0086791.P004
• KU 55933; ATM Kinase Inhibitor; 2-Thianthren-1-yl-6-(morpholin-4-yl)-4H-pyran-4-one
• 2-(morpholin-4-yl)-6-(thianthren-1-yl)pyran-4-one
• BRD-K25311561-001-09-9
• BRD-K25311561-001-10-7
• DTXCID90130007
• KU-55933

• MDL： MFCD08276985
• Inchi： 1S/C21H17NO3S2/c23-14-12-16(25-20(13-14)22-8-10-24-11-9-22)15-4-3-7-19-21(15)27-18-6-2-1-5-17(18)26-19/h1-7,12-13H,8-11H2
• InChI Key： XRKYMMUGXMWDAO-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2SC2C=CC=C(C1=2)C1=CC(C=C(N2CCOCC2)O1)=O

Computed Properties

• Exact Mass: 395.06500
• Monoisotopic Mass: 395.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 643
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.4
• XLogP3: 3.9

Experimental Properties

• Density: 1.4200
• Melting Point: 229.98° C
• Boiling Point: 628°C at 760 mmHg
• Flash Point: 333.6°C
• Refractive Index: 1.71
• PSA: 93.28000
• LogP: 4.82420

KU-55933 Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodithiins Thianthrenes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodithiins 1,4-benzodithiins Thianthrenes
• Pharmaceutical and Biochemical Products Medical Disease Classifications
• Other Chemical Reagents